Cas no 2034614-34-9 (2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone)

• Product Name: 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone
• CAS No: 2034614-34-9
• MF: C₁₃H₁₃NOS₃
• MW: 295.443419218063
• CID: 5379412
• Update Time: 2025-10-29

2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone

• Inchi： 1S/C13H13NOS3/c15-12(8-11-2-1-5-17-11)14-4-7-18-13(14)10-3-6-16-9-10/h1-3,5-6,9,13H,4,7-8H2
• InChI Key： CZPFIMAORVEZPR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCSC1C1C=CSC=1)CC1SC=CC=1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.3±50.0 °C(Predicted)
• pka: -1.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone

Exploring the Unique Properties and Applications of 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone (CAS No. 2034614-34-9)

The compound 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone (CAS No. 2034614-34-9) is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This unique structure combines thiophene and thiazolidine rings, offering a versatile platform for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and organic electronic materials.

One of the most searched questions about this compound relates to its synthetic pathways. The molecule can be synthesized through a multi-step process involving the condensation of 2-thiopheneacetic acid derivatives with 3-thienyl-substituted thiazolidine precursors. Recent publications highlight improved synthetic methods that enhance yield and purity, making it more accessible for research purposes. The compound's molecular weight of 293.43 g/mol and its specific structural features contribute to its unique physicochemical properties.

In the context of current research trends, 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone has shown promise in drug discovery applications. Its structural motif appears in several studies investigating central nervous system (CNS) active compounds and antimicrobial agents. The presence of both thiophene and thiazolidine moieties makes it particularly interesting for designing molecules with enhanced bioavailability and target specificity.

The material science community has also shown growing interest in this compound due to its potential in organic semiconductors. The conjugated system formed by the thiophene rings suggests possible applications in organic field-effect transistors (OFETs) and organic photovoltaics. Researchers are investigating how modifications to the thiazolidine ring might tune its electronic properties for specific device applications.

From a spectroscopic characterization perspective, 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone exhibits distinct features in NMR and mass spectrometry analysis. The proton NMR spectrum typically shows characteristic peaks for the thiophene protons between 6.8-7.5 ppm, while the thiazolidine protons appear in the 3.5-4.5 ppm range. These spectral signatures are crucial for quality control and structural verification in synthetic chemistry workflows.

The compound's crystal structure and solid-state properties have been subjects of recent investigations. X-ray diffraction studies reveal interesting molecular packing patterns that could influence its performance in solid-state applications. The melting point and solubility profile of this compound make it suitable for various formulation approaches in pharmaceutical development.

Regarding safety and handling, while 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers frequently search for information about its stability under different conditions and appropriate storage methods, which typically involve protection from light and moisture at room temperature.

The commercial availability of 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone (CAS No. 2034614-34-9) has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and purity specifications vary among suppliers, making it important for buyers to verify certificates of analysis before purchase. The growing demand reflects its importance in both academic and industrial research settings.

Future research directions for this compound may explore its potential in catalysis, as a ligand in transition metal complexes, or as a precursor for more complex heterocyclic systems. The combination of thiophene and thiazolidine functionalities offers numerous possibilities for structural modifications to achieve desired properties in various applications.

In conclusion, 2-(2-Thienyl)-1-[2-(3-thienyl)-3-thiazolidinyl]ethanone represents an important structural class in modern chemistry with diverse potential applications. Its unique combination of heterocyclic moieties makes it valuable for both pharmaceutical research and materials science applications. As synthetic methods continue to improve and new applications are discovered, this compound is likely to remain an important tool in chemical research and development.